rac-(3R,4S)-3-bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, trans
Overview
Description
The compound “rac-(3R,4S)-3-bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, trans” is a derivative of pyrrolidine . Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, including pyrrolidine-2,5-dione, can be achieved through various synthetic strategies . One common method involves ring construction from different cyclic or acyclic precursors . Another approach is the functionalization of preformed pyrrolidine rings, such as proline derivatives .Molecular Structure Analysis
The molecular structure of “rac-(3R,4S)-3-bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, trans” is characterized by a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, leading to different biological profiles of drug candidates due to the different binding modes to enantioselective proteins .Scientific Research Applications
Pyrrolidine in Drug Discovery
Pyrrolidine derivatives, including pyrrolidine-2,5-diones, are widely used in medicinal chemistry due to their versatility and ability to modulate biological activity. The saturated pyrrolidine scaffold allows for efficient exploration of pharmacophore space and contributes to stereochemistry, offering increased three-dimensional coverage and potential for target selectivity in drug candidates. These compounds are involved in various synthetic strategies, including ring construction and functionalization, highlighting the significance of pyrrolidine rings and their derivatives in the design of new compounds with diverse biological profiles (Li Petri et al., 2021).
Diketopyrrolopyrroles: Synthesis and Optical Properties
Diketopyrrolopyrroles (DPPs), closely related to pyrrolidine-2,5-diones, are used in a range of applications from high-quality pigments to electronic devices due to their exceptional stability and optical properties. The synthesis, reactivity, and relationship between structure and optical properties of DPPs have been extensively reviewed, indicating their ongoing importance and potential for new applications in material science (Grzybowski & Gryko, 2015).
Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones Synthesis
The synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds, a core structure for medicinal and pharmaceutical industries, demonstrates the application of hybrid catalysts in developing compounds with broad synthetic applications. This review covers synthetic pathways and highlights the use of various catalysts in the development of these scaffolds, showing the versatility and potential of related pyrrolidine derivatives in pharmaceutical development (Parmar et al., 2023).
Conjugated Polymers and Electronic Devices
The use of pyrrolidine derivatives, such as DPP and its isomers, in conjugated polymers for electronic devices, highlights the material science applications of these compounds. These polymers exhibit distinct optical and electrochemical characteristics, underscoring the role of pyrrolidine-based compounds in the development of high-performance electronic devices (Deng et al., 2019).
Mechanism of Action
Pharmacokinetics
The pyrrolidine scaffold, to which this compound belongs, is known for its efficient exploration of the pharmacophore space due to sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional coverage due to the non-planarity of the ring . These properties can impact the bioavailability of the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-3-bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, trans involves the synthesis of the pyrrolidine ring followed by the introduction of the bromine atoms.", "Starting Materials": [ "4-bromobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "bromine", "sodium hydroxide", "acetic acid", "sodium carbonate", "2,5-dioxopyrrolidine" ], "Reaction": [ "Step 1: Synthesis of 4-bromo-α,β-unsaturated ketone by aldol condensation of 4-bromobenzaldehyde and ethyl acetoacetate using ammonium acetate as a catalyst.", "Step 2: Bromination of the α,β-unsaturated ketone using bromine in acetic acid to obtain 4-bromo-α-bromo-β-unsaturated ketone.", "Step 3: Synthesis of racemic pyrrolidine ring by reacting 2,5-dioxopyrrolidine with the 4-bromo-α-bromo-β-unsaturated ketone in the presence of sodium hydroxide.", "Step 4: Reduction of the pyrrolidine ring using sodium carbonate to obtain rac-(3R,4S)-3-bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, trans." ] } | |
CAS RN |
1807901-54-7 |
Product Name |
rac-(3R,4S)-3-bromo-4-(4-bromophenyl)pyrrolidine-2,5-dione, trans |
Molecular Formula |
C10H7Br2NO2 |
Molecular Weight |
333 |
Purity |
95 |
Origin of Product |
United States |
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